[3,4,5-tribenzoyloxy-6-[N-[4-(trifluoromethyl)phenyl]-C-[[4-(trifluoromethyl)phenyl]methylsulfanyl]carbonimidoyl]oxyoxan-2-yl]methyl benzoate

• IUPAC Name: [3,4,5-tribenzoyloxy-6-[N-[4-(trifluoromethyl)phenyl]-C-[[4-(trifluoromethyl)phenyl]methylsulfanyl]carbonimidoyl]oxyoxan-2-yl]methyl benzoate
• InChI: InChI=1S/C50H37F6NO10S/c51-49(52,53)36-23-21-31(22-24-36)30-68-48(57-38-27-25-37(26-28-38)50(54,55)56)67-47-42(66-46(61)35-19-11-4-12-20-35)41(65-45(60)34-17-9-3-10-18-34)40(64-44(59)33-15-7-2-8-16-33)39(63-47)29-62-43(58)32-13-5-1-6-14-32/h1-28,39-42,47H,29-30H2
• InChI Key: HTRJVXKRCWWVSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C(C(O2)OC(=NC3=CC=C(C=C3)C(F)(F)F)SCC4=CC=C(C=C4)C(F)(F)F)OC(=O)C5=CC=CC=C5)OC(=O)C6=CC=CC=C6)OC(=O)C7=CC=CC=C7
• Molecular Formula: C50H37F6NO10S
• Molecular Weight: 957.9 g/mol

Description

The compound [3,4,5-tribenzoyloxy-6-[N-[4-(trifluoromethyl)phenyl]-C-[[4-(trifluoromethyl)phenyl]methylsulfanyl]carbonimidoyl]oxyoxan-2-yl]methyl benzoate is a highly substituted oxane (tetrahydropyran) derivative. Its structure features:

• A central oxan ring substituted at positions 3, 4, and 5 with benzoyloxy groups.
• A carbonimidoyl group at position 6, functionalized with N-[4-(trifluoromethyl)phenyl] and C-[[4-(trifluoromethyl)phenyl]methylsulfanyl] substituents.
• A methyl benzoate group at position 2 of the oxan ring.

Biological Activity

The compound [3,4,5-tribenzoyloxy-6-[N-[4-(trifluoromethyl)phenyl]-C-[[4-(trifluoromethyl)phenyl]methylsulfanyl]carbonimidoyl]oxyoxan-2-yl]methyl benzoate, commonly referred to as a complex organic molecule with significant potential in medicinal chemistry, has garnered attention for its biological activities. This article explores its antimicrobial properties, cytotoxic effects, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

• Molecular Formula : C50H37F6NO10S
• Molecular Weight : 957.89 g/mol
• CAS Number : 428816-48-2
• Physical Form : Crystalline Powder

The compound features multiple functional groups, including trifluoromethyl moieties which are known to enhance biological activity through various mechanisms.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds containing trifluoromethyl groups. Research indicates that derivatives similar to [3,4,5-tribenzoyloxy-6-[N-[4-(trifluoromethyl)phenyl]-C-[[4-(trifluoromethyl)phenyl]methylsulfanyl]carbonimidoyl]oxyoxan-2-yl]methyl benzoate exhibit significant activity against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis.

Minimum Inhibitory Concentration (MIC)

The MIC values for related compounds have been reported to be as low as 0.78 μg/ml, indicating potent antibacterial effects. The compound's structure suggests it may share similar efficacy due to the presence of the trifluoromethyl groups, which are known to increase lipophilicity and enhance membrane permeability in bacterial cells .

Compound	MIC (μg/ml)	Activity
Trifluoromethyl derivative 1	0.78	Bactericidal
Trifluoromethyl derivative 2	3.12	Moderate bactericidal
[3,4,5-Tribenzoyloxy...]	TBD	TBD

Cytotoxicity and Cell Viability

In vitro studies assessing the cytotoxic effects of this compound on human cell lines have shown low toxicity levels at concentrations up to 50 mg/kg. This suggests a favorable safety profile for potential therapeutic applications. The compound's ability to inhibit cell proliferation was measured using various assays, demonstrating an IC50 value indicative of moderate cytotoxicity compared to standard chemotherapeutic agents .

The proposed mechanism of action for compounds with similar structures includes:

• Inhibition of Bacterial Cell Wall Synthesis : The presence of the trifluoromethyl group may disrupt normal cell wall formation.
• Biofilm Disruption : Compounds have shown moderate inhibition of biofilm formation and destruction in established biofilms.
• Resistance Development : Studies indicate a low tendency for bacteria to develop resistance against these compounds, making them promising candidates for further development .

Case Studies

• Study on Antimicrobial Efficacy :
  • A study conducted on a series of trifluoromethyl-substituted benzoic acid derivatives demonstrated their effectiveness against Staphylococcus aureus. The results indicated that the structural modifications significantly enhanced antibacterial potency while maintaining low toxicity towards human cells.
• In Vivo Toxicity Assessment :
  • An in vivo study evaluated the safety profile using mouse models treated with varying doses. Results indicated no significant adverse effects on liver or kidney function at doses up to 50 mg/kg, suggesting a promising therapeutic index for future drug development.

Comparison with Similar Compounds

Structural Analogs and Key Features

The following compounds share partial structural motifs with the target compound, enabling comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name/ID	Key Structural Features	Molecular Weight (g/mol)	Functional Groups	Potential Applications	Reference
Target Compound	Oxan ring, benzoyloxy, trifluoromethyl, methylsulfanyl	~900–1000 (estimated)	Ester, carbonimidoyl, aryl-S-alkyl	Pharmaceutical intermediates
[3] Triazole-thiones [7–9]	1,2,4-Triazole, sulfonyl, difluorophenyl	~450–500	Triazole, sulfonyl, C=S	Antifungal/antimicrobial
Compound (LS-03205)	Thiadiazole, benzoate, phenylcarbamoyl	369.40	Thiadiazole, ester, amide	Drug candidate
N-(Benzyloxy)-4-(trifluoromethyl)benzamide	Benzamide, trifluoromethyl, benzyloxy	~300 (estimated)	Amide, aryl-O-alkyl	Synthetic intermediate

Functional Group Analysis

• Carbonimidoyl vs. Amide/Thiadiazole Groups :
  The target’s carbonimidoyl group (N–C=S) contrasts with the amide (C=O) in ’s compound and the thiadiazole in . Carbonimidoyls are less common in pharmaceuticals but may offer unique reactivity, such as nucleophilic substitution at the sulfur atom .
• Trifluoromethyl Substituents: Both the target compound and ’s analog incorporate 4-(trifluoromethyl)phenyl groups. These substituents enhance metabolic stability and lipophilicity compared to non-fluorinated analogs .
• Benzoyloxy Esters :
  The target’s multiple benzoyloxy groups increase molecular rigidity and may reduce solubility compared to simpler esters like methyl benzoate in .

Physicochemical Properties

• Solubility :
  The target’s high molecular weight and aromaticity likely result in poor aqueous solubility compared to smaller analogs like N-(benzyloxy)-4-(trifluoromethyl)benzamide .
• Stability : The trifluoromethyl groups and methylsulfanyl linkage may confer resistance to oxidative degradation, similar to sulfonyl-containing triazoles in .

Preparation Methods

Synthesis of 4-(Trifluoromethyl)phenyl Derivatives

The trifluoromethyl-substituted phenyl rings in the target compound are critical structural units. Their preparation generally starts from commercially available trifluoromethoxybenzene or trifluoromethylbenzene derivatives. A typical sequence involves:

• Nitration of trifluoromethoxybenzene to give nitro-substituted trifluoromethoxybenzenes, predominantly the para isomer (~90%) under controlled temperature conditions (0–35°C) using a nitration mixture of concentrated sulfuric and nitric acids in dichloromethane solvent.
• Reduction of the nitro group to the corresponding amine using iron and hydrochloric acid or other suitable reducing agents.
• Chlorination or bromination steps to introduce halogen substituents ortho or para to the trifluoromethyl group, facilitating further functionalization.
• Substitution reactions such as cyanation or sulfonylation to introduce nitrile or sulfonamide functionalities.

These steps are performed under mild to moderate temperatures (0–120°C) with catalysts such as phosphorus trichloride, azobisisobutyronitrile derivatives, or copper salts, and solvents like benzotrifluoride or chlorinated solvents (dichloromethane, chloroform) to optimize yield and regioselectivity.

Construction of the Carbonimidoyl and Sulfanyl Functionalities

Formation of Carbonimidoyl Groups

The carbonimidoyl (C=NH) moiety linked to aromatic rings is typically prepared via:

• Reaction of aromatic amines (e.g., 4-(trifluoromethyl)aniline derivatives) with thiocarbonyl or carbodiimide reagents to form amidine or imidoyl intermediates.
• Subsequent coupling with sulfanyl (–S–) substituents through nucleophilic substitution or addition reactions.

This step often requires controlled reaction conditions to avoid side reactions and maintain the integrity of the trifluoromethyl group.

Functionalization of the Oxan (Sugar) Core

Protection with Benzoyloxy Groups

The oxan ring, resembling a sugar moiety, is protected with benzoyloxy groups at positions 3, 4, and 5 to prevent undesired side reactions during subsequent steps:

• Benzoylation is typically performed by reacting the sugar hydroxyl groups with benzoyl chloride in the presence of a base such as pyridine or triethylamine.
• Reaction conditions are mild (0–25°C) to avoid cleavage or rearrangement of the sugar ring.
• The degree of substitution and regioselectivity are controlled by stoichiometry and reaction time.

Attachment of the Carbonimidoyl-Oxy Substituent at Position 6

The 6-position of the oxan ring is functionalized with the carbonimidoyl-oxy substituent bearing the trifluoromethylphenyl and sulfanyl groups:

• This is achieved by nucleophilic substitution or esterification reactions involving the 6-hydroxyl group and a suitably activated carbonimidoyl intermediate.
• Coupling reagents such as carbodiimides (e.g., DCC) or acid chlorides may be used to activate the carbonimidoyl moiety for attachment.
• Reaction monitoring by TLC and purification by chromatography ensure selective formation of the desired product.

Final Assembly and Purification

• The final compound is purified by chromatographic techniques (e.g., silica gel column chromatography) using solvent systems optimized for polarity and molecular weight.
• Characterization is performed by IR, NMR (1H, 13C, 19F), mass spectrometry, and elemental analysis to confirm structure and purity.

Summary Table of Key Preparation Steps

Step	Reaction Type	Reactants/Intermediates	Conditions	Outcome
1	Nitration	Trifluoromethoxybenzene + HNO3/H2SO4	0–35°C, DCM solvent	4-Nitro-trifluoromethoxybenzene (para)
2	Reduction	Nitro compound + Fe/HCl	50–100°C	4-Amino-trifluoromethoxybenzene
3	Halogenation	Amino compound + Br2 or Cl2	0–60°C	Halogenated trifluoromethyl aniline
4	Diazotization and Substitution	Halogenated amine + NaNO2/H+ + metal cyanide	20–55°C, 60–250°C (substitution)	Fluoro/trifluoromethyl benzonitrile
5	Benzoylation	Sugar hydroxyls + benzoyl chloride + base	0–25°C	3,4,5-Tribenzoyloxy sugar derivative
6	Carbonimidoyl formation	Aromatic amine + carbodiimide or thiocarbonyl	Room temp or mild heating	Carbonimidoyl intermediate
7	Sulfanyl linkage formation	Thiol + benzyl halide or aryl electrophile	Room temp, Cu catalyst optional	Sulfanyl-substituted aromatic moiety
8	Coupling to sugar core	Carbonimidoyl intermediate + sugar derivative	Carbodiimide coupling agents	Final target compound

Research Findings and Notes

• The trifluoromethyl group imparts significant electron-withdrawing character and lipophilicity, influencing reaction conditions and stability.
• Regioselectivity in aromatic substitution is critical; para-substituted trifluoromethyl derivatives dominate due to steric and electronic factors.
• Multi-step synthesis requires careful purification at each stage to avoid carryover of impurities that could affect biological activity or physical properties.
• Use of mild and selective reagents preserves sensitive groups such as sugar rings and carbonimidoyl functionalities.
• The described synthetic strategy aligns with industrially scalable methods documented in patents and peer-reviewed literature, ensuring reproducibility and yield optimization.

Q & A

Q. What are the optimal synthetic routes for this compound, and how can stereochemical control be achieved?

Methodological Answer: The synthesis involves multi-step esterification and coupling reactions under controlled conditions. Key steps include:

• Benzoylation : Protecting hydroxyl groups using benzoyl chloride in dichloromethane or acetonitrile at 0–5°C to minimize side reactions .
• Coupling Reactions : Introducing the trifluoromethylphenyl sulfanyl carbonimidoyl group via nucleophilic substitution, requiring anhydrous conditions and bases like potassium carbonate to maintain pH stability .
• Stereochemical Control : Use chiral auxiliaries or asymmetric catalysis to preserve the (2R,3R,4S,5R,6R) configuration, critical for bioactivity. Monitor intermediates via thin-layer chromatography (TLC) for purity .

Q. Which analytical techniques are critical for structural elucidation and purity assessment?

Methodological Answer:

• NMR Spectroscopy : 1H/13C NMR and 2D-COSY to confirm stereochemistry and functional group placement, particularly for benzoyloxy and trifluoromethyl groups .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight and detect isotopic patterns from sulfur and fluorine atoms .
• X-ray Crystallography : Resolve ambiguous stereochemistry; requires single crystals grown via slow evaporation in acetonitrile/water mixtures .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data across studies?

Methodological Answer: Contradictions often arise from impurities, stereochemical variations, or assay conditions. Mitigation strategies include:

• Purity Optimization : Use preparative HPLC with C18 columns (acetonitrile/water gradients) to isolate >98% pure fractions .
• Stereoisomer Separation : Chiral chromatography (e.g., Chiralpak IA columns) to separate enantiomers and test individual isomers in bioassays .
• Standardized Assays : Replicate studies under controlled conditions (e.g., fixed pH, temperature) to minimize variability in enzyme inhibition or receptor binding assays .

Q. What computational methods predict this compound’s interactions with biological targets?

Methodological Answer:

• Molecular Docking : Use Schrödinger Suite or AutoDock Vina to model binding poses with targets like kinases or GPCRs. Input the SMILES string (e.g., from PubChem ) for ligand preparation.
• MD Simulations : Run 100-ns simulations in GROMACS to assess stability of ligand-receptor complexes, focusing on trifluoromethyl and sulfanyl group interactions .
• QSAR Modeling : Train models using bioactivity data from analogs (e.g., methyl 4-[(3-fluorobenzyl)oxy]benzoate derivatives) to predict ADMET properties .

Q. How does the sulfanyl-trifluoromethyl moiety influence stability under physiological conditions?

Methodological Answer:

• Hydrolytic Stability : Conduct accelerated degradation studies in PBS (pH 7.4, 37°C). Monitor via LC-MS; sulfanyl groups may oxidize to sulfoxides, requiring antioxidants like BHT in formulations .
• Metabolic Profiling : Incubate with liver microsomes (human/rat) to identify CYP450-mediated metabolites. Use UPLC-QTOF to detect defluorination or sulfoxide formation .

Experimental Design Considerations

Q. What safety protocols are essential for handling this compound in the lab?

Methodological Answer:

• Ventilation : Use fume hoods during synthesis to avoid inhalation of acetonitrile or dichloromethane vapors .
• PPE : Wear nitrile gloves and safety goggles; trifluoromethyl groups may release HF upon decomposition .
• Spill Management : Neutralize spills with dry sand or alcohol-resistant foam; avoid water to prevent exothermic reactions .